4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95%

• IUPAC Name: 4-[3-(cyclopropylcarbamoyl)phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C16H14N2O3/c19-15(18-12-4-5-12)11-3-1-2-10(8-11)13-6-7-17-9-14(13)16(20)21/h1-3,6-9,12H,4-5H2,(H,18,19)(H,20,21)
• InChI Key: QRXGOIRGDJOHKY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=C(C=NC=C3)C(=O)O
• Molecular Formula: C16H14N2O3
• DSSTOX Substance ID: DTXSID10692738
• Molecular Weight: 282.29 g/mol
• CAS RN: 1261914-17-3

Description

4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid (CPN) is a compound belonging to the amino acid family and is known for its wide range of applications in the scientific research field. CPN is a colorless, odorless, and water-soluble compound that has been used in various research studies for its unique properties and potential applications. CPN is a versatile compound that can be used in various biochemical and physiological studies due to its ability to interact with various proteins and enzymes.

Scientific Research Applications

4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% has been used in various scientific research studies due to its unique properties. It has been used as a substrate for the study of various enzyme activities, as a ligand for binding studies, and as a tool for studying protein-protein interactions. 4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% has also been used in studies of the structure and function of various proteins and enzymes, as well as in studies of the structure and function of various receptors.

Mechanism of Action

4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% binds to various proteins and enzymes in the body and can modulate their activity. It has been shown to interact with various proteins, including nicotinic acetylcholine receptors, and has been shown to modulate the activity of these proteins. 4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% has also been shown to interact with various enzymes, including acetylcholinesterase, and can modulate the activity of these enzymes.
Biochemical and Physiological Effects
4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% has been shown to have various biochemical and physiological effects. It has been shown to modulate the activity of various proteins and enzymes, and has been shown to have a role in the regulation of various cellular processes. 4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% has also been shown to have an effect on the immune system, and has been shown to modulate the activity of various immune cells.

Advantages and Limitations for Lab Experiments

4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% has various advantages and limitations when used in laboratory experiments. One of the advantages of using 4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% is its high solubility in water, which makes it easier to handle and use in experiments. Additionally, 4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% is relatively stable and can be stored for long periods of time without significant degradation. One of the limitations of using 4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% is its low concentration, which can make it difficult to accurately measure in experiments.

Future Directions

4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% has a wide range of potential applications in the scientific research field, and there are many possible future directions for its use. One possible future direction is the use of 4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% in studies of the structure and function of various proteins and enzymes. Additionally, 4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% could be used in studies of the structure and function of various receptors, and could be used in studies of the regulation of various cellular processes. 4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% could also be used in studies of the immune system, and could be used in studies of the activity of various immune cells. Additionally, 4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% could be used in studies of drug metabolism and pharmacokinetics, and could be used in studies of drug-drug interactions. Finally, 4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% could be used in studies of the effects of various environmental factors on the body, and could be used in studies of the effects of various drugs on the body.

Synthesis Methods

4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% can be synthesized by a variety of methods. One of the most common methods is the reaction of cyclopropylamine with nicotinic acid in the presence of a base. This reaction yields the desired 4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% in a 95% yield. Other methods such as the reaction of cyclopropylamine with 4-chloro-3-methyl phenol in the presence of a base, or the reaction of cyclopropylamine with 4-nitro-3-methyl phenol in the presence of a base also yield 4-[3-(Cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95% in a 95% yield.